Cas no 67617-99-6 (4,7-dimethoxy-1,3-benzothiazol-2-amine)

4,7-dimethoxy-1,3-benzothiazol-2-amine structure
67617-99-6 structure
Product name:4,7-dimethoxy-1,3-benzothiazol-2-amine
CAS No:67617-99-6
MF:C9H10N2O2S
MW:210.2529
MDL:MFCD04448827
CID:880020
PubChem ID:2049898

4,7-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,4,7-dimethoxy-(9CI)
    • 4,7-Dimethoxy-1,3-benzothiazol-2-amine
    • 4,7-Dimethoxy-benzothiazol-2-ylamine
    • F1911-0031
    • Z1954800825
    • DTXSID30365977
    • SY204806
    • EN300-237663
    • SCHEMBL4128905
    • SR-01000019061
    • MFCD04448827
    • SR-01000019061-1
    • 4,7-dimethoxybenzo[d]thiazol-2-amine
    • AKOS005208224
    • 67617-99-6
    • 2-BENZOTHIAZOLAMINE, 4,7-DIMETHOXY-
    • STL503520
    • DB-269721
    • G38447
    • 4,7-dimethoxy-1,3-benzothiazol-2-amine
    • MDL: MFCD04448827
    • Inchi: InChI=1S/C9H10N2O2S/c1-12-5-3-4-6(13-2)8-7(5)11-9(10)14-8/h3-4H,1-2H3,(H2,10,11)
    • InChI Key: GVDOKYBXIQWKJG-UHFFFAOYSA-N
    • SMILES: COC1=C2C(=C(C=C1)OC)SC(=N)N2

Computed Properties

  • Exact Mass: 210.04629874g/mol
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 85.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 391.9±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,7-dimethoxy-1,3-benzothiazol-2-amine Security Information

4,7-dimethoxy-1,3-benzothiazol-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-237663-10.0g
4,7-dimethoxy-1,3-benzothiazol-2-amine
67617-99-6 95%
10.0g
$1224.0 2024-06-19
Enamine
EN300-237663-0.5g
4,7-dimethoxy-1,3-benzothiazol-2-amine
67617-99-6 95%
0.5g
$197.0 2024-06-19
Enamine
EN300-237663-0.25g
4,7-dimethoxy-1,3-benzothiazol-2-amine
67617-99-6 95%
0.25g
$105.0 2024-06-19
1PlusChem
1P00FGOQ-10g
2-Benzothiazolamine,4,7-dimethoxy-(9CI)
67617-99-6 95%
10g
$1575.00 2024-04-22
Enamine
EN300-237663-10g
4,7-dimethoxy-1,3-benzothiazol-2-amine
67617-99-6 95%
10g
$1224.0 2023-09-15
Enamine
EN300-237663-1g
4,7-dimethoxy-1,3-benzothiazol-2-amine
67617-99-6 95%
1g
$284.0 2023-09-15
1PlusChem
1P00FGOQ-50mg
2-Benzothiazolamine,4,7-dimethoxy-(9CI)
67617-99-6 95%
50mg
$87.00 2025-03-14
A2B Chem LLC
AH20666-100mg
4,7-Dimethoxybenzo[d]thiazol-2-amine
67617-99-6 95%
100mg
$112.00 2024-04-19
A2B Chem LLC
AH20666-500mg
4,7-Dimethoxybenzo[d]thiazol-2-amine
67617-99-6 95%
500mg
$243.00 2024-04-19
A2B Chem LLC
AH20666-2.5g
4,7-Dimethoxybenzo[d]thiazol-2-amine
67617-99-6 95%
2.5g
$623.00 2024-04-19

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(CAS:67617-99-6)4,7-dimethoxy-1,3-benzothiazol-2-amine
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Purity:99%
Quantity:1g
Price ($):449